7-(tert-butyl)-1-methyl-3-pentyloxazolo[2,3-f]purine-2,4(1H,3H)-dione

• IUPAC Name: 7-tert-butyl-4-methyl-2-pentylpurino[8,7-b][1,3]oxazole-1,3-dione
• InChI: InChI=1S/C17H24N4O3/c1-6-7-8-9-20-14(22)12-13(19(5)16(20)23)18-15-21(12)10-11(24-15)17(2,3)4/h10H,6-9H2,1-5H3
• InChI Key: YDLRKUQVRYYNPB-UHFFFAOYSA-N
• Canonical SMILES: CCCCCN1C(=O)C2=C(N=C3N2C=C(O3)C(C)(C)C)N(C1=O)C
• Molecular Formula: C17H24N4O3
• Molecular Weight: 332.4 g/mol

Description

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Synthesis Analysis

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Molecular Structure Analysis

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Chemical Reactions Analysis

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Physical And Chemical Properties Analysis

This includes studying properties like melting point, boiling point, solubility, optical activity, and reactivity.

Scientific Research Applications

Immunomodulatory Effects

Research on thiazolo[4,5-d]pyrimidine nucleosides, which are analogues to naturally occurring purine nucleosides, underscores the importance of sulfur atom insertion at specific positions in purine rings for immunomodulatory effects. These compounds have been investigated for their potential to potentiate various murine immune functions, illustrating the relevance of purine analogues in developing immunotherapeutic agents (Nagahara et al., 1990).

Antitumor Activity

The synthesis and characterization of bioactive oxadiazole natural product analogs bearing N-phenylmaleimide and N-phenylsuccinimide moieties demonstrate the antitumor potential of such compounds. These analogs, developed from tert-butylamidoxime, have shown significant in vitro antitumor activity toward a panel of cell lines, highlighting the utility of modified purine structures in cancer research (Maftei et al., 2013).

Mechanism of Action

If the compound is biologically active, its mechanism of action would be studied. This could involve its interaction with biological macromolecules, its metabolic pathway, and its effects on cellular or physiological processes.

Safety and Hazards

Information on the compound’s toxicity, flammability, environmental impact, and handling precautions would be included here.